Cas no 2171691-39-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid
• CAS No: 2171691-39-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6599221
• PubChem ID: 165552282
• Update Time: 2025-10-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-hydroxypropanoic acid
• EN300-1487677
• 2171691-39-5

• Inchi： 1S/C24H28N2O6/c1-2-3-12-20(22(28)25-13-21(27)23(29)30)26-24(31)32-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21,27H,2-3,12-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： KHSKTIIVTVOPSM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No 2171691-39-5, known as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a hydroxylpropanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in peptide chemistry and related areas.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents and diagnostic tools. For instance, the Fmoc group has been extensively used in solid-phase peptide synthesis (SPPS), enabling the efficient construction of complex peptide sequences. The hexanamide chain in this compound adds flexibility and functionality, potentially allowing for the creation of bioactive molecules with tailored properties. Furthermore, the hydroxylpropanoic acid moiety introduces hydrophilic characteristics, which could enhance solubility and bioavailability in biological systems.

One of the most promising applications of this compound lies in its potential use as a building block for peptide-based drugs. Peptides are increasingly being recognized as valuable therapeutic agents due to their high specificity and efficacy. By incorporating this compound into peptide sequences, researchers can design molecules with enhanced stability, targeting capabilities, and pharmacokinetic profiles. Additionally, the Fmoc group's removable nature allows for precise control over the synthesis process, making this compound an invaluable tool in medicinal chemistry.

Another area where this compound may find application is in the field of drug delivery systems. The combination of hydrophilic and hydrophobic moieties within its structure could enable the formation of amphiphilic molecules, which are ideal for encapsulating hydrophobic drugs or imaging agents. Such systems could improve drug efficacy by protecting encapsulated agents from degradation and enhancing their delivery to target sites.

In terms of recent research advancements, studies have focused on optimizing synthetic routes for similar compounds to improve yield and purity. For example, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production of Fmoc-containing peptides. These innovations could significantly enhance the scalability of this compound's production, making it more accessible for large-scale applications.

Moreover, computational chemistry has played a pivotal role in predicting the behavior of such compounds in biological systems. Molecular modeling techniques have been employed to study the interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. These studies have underscored the importance of understanding stereochemistry and conformational flexibility when designing bioactive molecules.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-hydroxypropanoic acid represents a versatile building block with immense potential in peptide chemistry, drug delivery, and medicinal research. Its unique structure combines functional groups that offer both synthetic utility and biological relevance, making it a valuable asset for researchers in these fields.